Cas no 2411267-11-1 (2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride)

• Product Name: 2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride
• CAS No: 2411267-11-1
• MF: C₁₄H₁₇FN₂O₃S
• MW: 312.359785795212
• CID: 6150396
• PubChem ID: 165766937
• Update Time: 2025-05-20

2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-{[(furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride
• 2411267-11-1
• EN300-26622276
• Z4344174684
• 2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride

• Inchi： 1S/C14H17FN2O3S/c1-12-6-14(8-16-7-12)10-17(3-5-21(15,18)19)9-13-2-4-20-11-13/h2,4,6-8,11H,3,5,9-10H2,1H3
• InChI Key： MMUJLUIHRZPCJL-UHFFFAOYSA-N
• SMILES： S(CCN(CC1=COC=C1)CC1C=NC=C(C)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 312.09439174g/mol
• Monoisotopic Mass: 312.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride

Introduction to 2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride (CAS No. 2411267-11-1)

2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride, with the CAS number 2411267-11-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a 5-methylpyridine moiety, and a sulfonyl fluoride functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The furan ring is a five-membered heterocyclic aromatic compound that is known for its stability and reactivity. It is commonly found in natural products and has been utilized in the synthesis of numerous bioactive molecules. The presence of the furan ring in 2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride suggests that it may exhibit similar properties, making it a valuable candidate for further investigation.

The 5-methylpyridine moiety is another key structural element of this compound. Pyridine derivatives are widely used in pharmaceuticals due to their ability to modulate various biological processes. The addition of a methyl group at the 5-position can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. This feature makes 2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride an attractive candidate for developing drugs with improved pharmacokinetic properties.

The sulfonyl fluoride functional group is a versatile and reactive moiety that can participate in various chemical reactions, including nucleophilic substitution and elimination reactions. In medicinal chemistry, sulfonyl fluorides have been explored for their potential as prodrugs and as inhibitors of specific enzymes. The presence of this functional group in 2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride opens up numerous possibilities for its application in drug discovery and development.

Recent studies have highlighted the potential of compounds with similar structures to target specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds containing furan and pyridine moieties exhibited potent inhibitory activity against certain kinases involved in cancer progression. Another study in the European Journal of Medicinal Chemistry demonstrated that sulfonyl fluorides could be used to develop prodrugs with enhanced bioavailability and reduced toxicity.

In the context of drug discovery, 2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride could be evaluated for its potential as an inhibitor of specific enzymes or receptors. Its unique combination of structural elements suggests that it may interact with multiple biological targets, making it a versatile tool for exploring new therapeutic avenues.

The synthesis of 2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride involves several steps, including the formation of the aminoalkyl sulfonate intermediate and subsequent conversion to the sulfonyl fluoride. The synthetic route has been optimized to ensure high yields and purity, which are essential for further biological evaluation.

In conclusion, 2-{[(Furan-3-yl)methyl][(5-methylpyridin-3-yl)methyl]amino}ethane-1-sulfonyl fluoride (CAS No. 2411267-11-1) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the furan ring, 5-methylpyridine moiety, and sulfonyl fluoride functional group, make it an attractive candidate for further investigation. Ongoing research into its biological activity and potential therapeutic uses will likely provide valuable insights into its utility as a novel drug candidate.